Cas no 4210-32-6 (4-Tert-Butylbenzonitrile)

• Product Name: 4-Tert-Butylbenzonitrile
• CAS No: 4210-32-6
• MF: C₁₁H₁₃N
• MW: 159.227622747421
• MDL: MFCD00075840
• CID: 44843
• PubChem ID: 77883
• Update Time: 2025-04-18

4-Tert-Butylbenzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(tert-Butyl)benzonitrile
• 4-tert-Butylbenzonitrile
• 4-t-Butylbenzonitrile
• 4-tert-butyl-1-cyanobenzene
• 4-tert-Butylcyanobenzene
• p-tert-butylbenzonitrile
• 4-tert-Butyl-benzonitrile
• Benzonitrile, 4-(1,1-dimethylethyl)-
• IIZURLNRIMKEDL-UHFFFAOYSA-N
• P-T-BUTYLBENZONITRILE
• Benzonitrile, p-tert-butyl-
• KSC219K6D
• IIZURLNRIMKEDL-UHFFFAOYSA-
• 4-(tert-butyl)benzenecarbonitrile
• ZI
• p-tert.-Butylbenzonitril
• CS-W022031
• InChI=1/C11H13N/c1-11(2,3)10-6-4-9(8-12)5-7-10/h4-7H,1-3H3
• SCHEMBL69655
• AB02903
• J-516005
• B1576
• FT-0619498
• 4-tert-Butylbenzonitrile, 97%
• UNII-Y968PR6AS9
• MFCD00075840
• Y968PR6AS9
• EC 224-137-2
• SY032654
• 4210-32-6
• AKOS005198603
• AMY19313
• AS-15677
• EN300-113499
• 4-(1,1-dimethylethyl)benzonitrile
• DTXSID70194945
• NS00002673
• AC-11643
• EINECS 224-137-2
• DB-050844
• 4-Tert-Butylbenzonitrile

• MDL： MFCD00075840
• Inchi： 1S/C11H13N/c1-11(2,3)10-6-4-9(8-12)5-7-10/h4-7H,1-3H3
• InChI Key： IIZURLNRIMKEDL-UHFFFAOYSA-N
• SMILES： N#CC1C=CC(=CC=1)C(C)(C)C
• BRN： 2080049

Computed Properties

• Exact Mass: 159.10500
• Monoisotopic Mass: 159.105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.4
• Topological Polar Surface Area: 23.8

Experimental Properties

• Color/Form: colorless liquid
• Density: 0.94 g/mL at 25 °C(lit.)
• Boiling Point: 112°C/9mmHg
• Flash Point: Degrees Fahrenheit:230°F
  Degrees Celsius:110°C
  
• Refractive Index: n20/D 1.518(lit.)
• PSA: 23.79000
• LogP: 2.85578
• Solubility: Uncertain

4-Tert-Butylbenzonitrile Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Warning
• Hazard Statement： H312-H319-H332
• Warning Statement： P280-P305 + P351 + P338
• Hazardous Material transportation number：3276
• WGK Germany：2
• Hazard Category Code： 20/21/22
• Safety Instruction： S36-S36/37
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：III
• Storage Condition：Store at room temperature
• Risk Phrases：R20/21/22
• Packing Group：III
• Safety Term：6.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes
• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides